Cas no 65072-47-1 (Benzoyl chloride, 4-(diethylamino)-)

Benzoyl chloride, 4-(diethylamino)- structure
65072-47-1 structure
Product Name:Benzoyl chloride, 4-(diethylamino)-
CAS No:65072-47-1
MF:C11H14ClNO
MW:211.687962055206
CID:408152
PubChem ID:12707021
Update Time:2025-04-19

Benzoyl chloride, 4-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride, 4-(diethylamino)-
    • 4-(diethylamino)benzoyl chloride
    • 4-(diethylamino)benzoic acid chloride
    • MPGUOQMQXSORLG-UHFFFAOYSA-N
    • SCHEMBL2121312
    • DTXSID00507529
    • 4-diethylaminobenzoyl chloride
    • 65072-47-1
    • Inchi: 1S/C11H14ClNO/c1-3-13(4-2)10-7-5-9(6-8-10)11(12)14/h5-8H,3-4H2,1-2H3
    • InChI Key: MPGUOQMQXSORLG-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=CC=1)N(CC)CC)=O

Computed Properties

  • Exact Mass: 211.07652
  • Monoisotopic Mass: 211.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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